![molecular formula C13H7ClFN B8151520 3'-Chloro-2-fluoro-[1,1'-biphenyl]-3-carbonitrile](/img/structure/B8151520.png)
3'-Chloro-2-fluoro-[1,1'-biphenyl]-3-carbonitrile
Overview
Description
3'-Chloro-2-fluoro-[1,1'-biphenyl]-3-carbonitrile is a useful research compound. Its molecular formula is C13H7ClFN and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Scientific Research Applications
Bioactive Heterocycles Synthesis : A derivative, 3-(2-chloro-6-fluorophenyl)-2-(4-methoxyphenyl)-acrylonitrile, has been identified as a promising dipolarophile for synthesizing bioactive heterocycles in diverse fields (Naveen et al., 2006).
Novel Compound Synthesis : The novel synthesis method of 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile results in a new compound with unique optical properties and structural features (Jukić et al., 2010).
Antimicrobial Activity : Novel Schiff bases synthesized using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehyde show excellent antimicrobial activity (Puthran et al., 2019).
Drug-likedness Analysis : Two dihydrofuran carbonitrile derivatives, including chloro-methyl and bromo-methyl, have potential drug-likedness based on in silico molecular docking analysis (Swamy et al., 2020).
Chemoresponsive Liquid Crystals : Selective fluorination reduces the binding strength of nitrile-containing liquid crystals to metal-salt surfaces, leading to faster reordering in response to dimethylmethylphosphonate binding (Szilvási et al., 2017).
Fluoropolymer Synthesis : Supercritical carbon dioxide can effectively synthesize high-performance fluoropolymers, overcoming environmental concerns for demanding applications (DeSimone et al., 1992).
Cytotoxic Activity : Phenyl-vinyl derivatives of 4,6,6-trimethyl-2-oxo-1,2,5,6-tetrahydropyridine-3-carbonitrile exhibit high cytotoxic activity against tumor cells (Lukevics et al., 2009).
C-H Arylation : Silver-mediated palladium-catalyzed direct C-H arylation of 3-bromoisothiazole-4-carbonitrile produces various derivatives, showing the versatility of this compound (Ioannidou & Koutentis, 2011).
Photodehalogenation : Photodehalogenation of fluoro or chlorobenzene derivatives with SiMe3 and SnMe3 groups can lead to less phototoxic fluorinated drugs (Protti et al., 2012).
Heterolytic Mechanism in Solutions : 2-fluoroaniline (2-FA) shows a more efficient heterolytic mechanism in aqueous solutions, forming various compounds including 2-aminophenol (Othmen & Boule, 2000).
properties
IUPAC Name |
3-(3-chlorophenyl)-2-fluorobenzonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClFN/c14-11-5-1-3-9(7-11)12-6-2-4-10(8-16)13(12)15/h1-7H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKWGLVCBCNKCPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CC=CC(=C2F)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Chloro-2-fluoro-[1,1'-biphenyl]-3-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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